Cas no 78525-38-9 (1-Naphthalenesulfonic acid, 3,7-dinonyl-)

• Product Name: 1-Naphthalenesulfonic acid, 3,7-dinonyl-
• CAS No: 78525-38-9
• MF: C₂₈H₄₄O₃S
• MW: 460.712167739868
• CID: 534366
• PubChem ID: 11453974
• Update Time: 2025-04-19

1-Naphthalenesulfonic acid, 3,7-dinonyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 3,7-dinonyl-
• 3,7-di(nonyl)naphthalene-1-sulfonic acid
• SCHEMBL336890
• DTXSID00466384
• H10322
• DINONYLNAPHTHALENESULFONIC ACID, 60 - 65 WT% IN ETHYLENE GLYCOL DIBUTYL ETHER
• 78525-38-9
• AKOS032949872
• 3,7-dinonyl-naphtalene-1-sulfonic acid
• 3,7-dinonylnaphthalene-1-sulfonic Acid
• MFCD00014324

• MDL： MFCD00014324
• Inchi： 1S/C28H44O3S/c1-3-5-7-9-11-13-15-17-24-19-20-26-21-25(18-16-14-12-10-8-6-4-2)23-28(27(26)22-24)32(29,30)31/h19-23H,3-18H2,1-2H3,(H,29,30,31)
• InChI Key： HCAPDVCJYXJCAL-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC2C=CC(=CC=21)CCCCCCCCC)CCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 460.30111643g/mol
• Monoisotopic Mass: 460.30111643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 62.8Ų